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Compound Name:
4-(Dimethylamino)butanoyl

chloride

Cat. No.: B3096242 Get Quote

An In-depth Technical Guide to 4-(Dimethylamino)butanoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties,

synthesis, reactivity, and applications of 4-(dimethylamino)butanoyl chloride, a versatile

reagent in organic and medicinal chemistry.

Molecular Structure and Physicochemical
Properties
4-(Dimethylamino)butanoyl chloride is a bifunctional molecule containing a reactive acyl

chloride and a tertiary amine. It is most commonly handled as its hydrochloride salt to improve

stability and ease of handling, as the free base is susceptible to polymerization and other side

reactions. The hydrochloride salt is a more stable, crystalline solid.

Chemical Structure:

Below is a simplified representation of the chemical structure of 4-(Dimethylamino)butanoyl
chloride hydrochloride.
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Caption: Chemical structure of 4-(Dimethylamino)butanoyl chloride hydrochloride.

Table 1: Physicochemical Properties of 4-(Dimethylamino)butanoyl Chloride and its

Hydrochloride Salt

Property
4-(Dimethylamino)butanoyl
Chloride (Free Base)

4-(Dimethylamino)butanoyl
Chloride Hydrochloride

CAS Number 127527-22-4[1][2] 98827-32-8[3][4]

Molecular Formula C₆H₁₂ClNO[1][3] C₆H₁₃Cl₂NO[4]

Molecular Weight 149.62 g/mol [1][3] 186.08 g/mol [3][4]

Appearance Unstable liquid/solid Crystalline solid

Solubility
Soluble in organic solvents,

reacts with water

Soluble in polar organic

solvents

Synthesis of 4-(Dimethylamino)butanoyl Chloride
Hydrochloride
The synthesis of 4-(dimethylamino)butanoyl chloride hydrochloride is typically achieved from

its corresponding carboxylic acid, 4-(dimethylamino)butanoic acid hydrochloride. The latter can
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be synthesized from commercially available precursors.

Experimental Protocol: Synthesis of 4-
(Dimethylamino)butanoic Acid Hydrochloride
A common starting material for the synthesis is N-methyl-2-pyrrolidone, which is hydrolyzed

under acidic conditions.

To a round-bottom flask equipped with a reflux condenser, add N-methyl-2-pyrrolidone and

concentrated hydrochloric acid.

Heat the mixture to reflux at approximately 165°C for 9 hours. Additional concentrated

hydrochloric acid may be required during the reaction to ensure completion.

After the reaction is complete, remove the excess hydrochloric acid by distillation under

reduced pressure.

Dissolve the resulting solid residue in cold acetone and stir until crystallization is complete.

Collect the white solid product by filtration, wash with cold acetone, and dry under vacuum.

The reported melting point of the product is 124-126°C.

Experimental Protocol: Synthesis of 4-
(Dimethylamino)butanoyl Chloride Hydrochloride
The conversion of the carboxylic acid to the acyl chloride is typically performed using thionyl

chloride (SOCl₂).

Suspend 4-(dimethylamino)butanoic acid hydrochloride in an anhydrous solvent such as

dichloromethane (DCM) in a flask equipped with a reflux condenser and a gas outlet to vent

HCl and SO₂ produced during the reaction.

Slowly add an excess of thionyl chloride (approximately 2 equivalents) to the suspension at

room temperature with stirring.

Heat the reaction mixture to reflux (around 60°C for DCM) until the evolution of gas ceases

and the reaction is complete (typically 2-4 hours).
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Remove the excess thionyl chloride and solvent by rotary evaporation under reduced

pressure to yield the crude 4-(dimethylamino)butanoyl chloride hydrochloride.

The product can be used directly for many applications or recrystallized from an appropriate

solvent system if higher purity is required.

The following diagram illustrates the workflow for the synthesis of 4-(dimethylamino)butanoyl
chloride hydrochloride.

N-methyl-2-pyrrolidone Acid Hydrolysis
(Conc. HCl, Reflux)

4-(Dimethylamino)butanoic
Acid Hydrochloride

Chlorination
(SOCl₂, Reflux in DCM)

4-(Dimethylamino)butanoyl
Chloride Hydrochloride

Click to download full resolution via product page

Caption: Synthesis workflow for 4-(Dimethylamino)butanoyl chloride hydrochloride.

Applications in Peptide Synthesis
4-(Dimethylamino)butanoyl chloride hydrochloride is a valuable reagent in peptide synthesis,

where it can be used as a coupling agent to form amide bonds. The acyl chloride is highly

reactive towards the N-terminal amine of an amino acid or peptide.

Experimental Protocol: Peptide Coupling
The following is a representative protocol for the use of 4-(dimethylamino)butanoyl chloride
hydrochloride in a solution-phase peptide coupling reaction.

Dissolve the N-terminally deprotected amino acid or peptide in an anhydrous aprotic solvent

such as dichloromethane (DCM) or dimethylformamide (DMF).

Add a non-nucleophilic base, such as diisopropylethylamine (DIEA), to neutralize the

hydrochloride salt of the amine and the HCl that will be generated during the reaction.

In a separate flask, dissolve 4-(dimethylamino)butanoyl chloride hydrochloride in

anhydrous DCM.

Slowly add the solution of the acyl chloride to the amino acid solution at 0°C with stirring.
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Allow the reaction to warm to room temperature and stir until the reaction is complete, as

monitored by an appropriate technique such as thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Upon completion, the reaction is quenched, and the product is isolated and purified using

standard workup and chromatography procedures.

The diagram below illustrates the role of 4-(dimethylamino)butanoyl chloride in peptide bond

formation.

4-(Dimethylamino)butanoyl
Chloride

Peptide Bond Formation
(Amide Synthesis)

N-terminal Amino Acid
(R-NH2)

Coupled Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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